Zinc sulfide (ZnS), copper chloride-doped

Catalog No.
S1820223
CAS No.
68611-70-1
M.F
M. Wt
0
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Zinc sulfide (ZnS), copper chloride-doped

CAS Number

68611-70-1

Product Name

Zinc sulfide (ZnS), copper chloride-doped

Molecular Weight

0

Synonyms

Zinc sulfide (ZnS), copper chloride-doped;Zinksulfid (ZnS), Kupferchlorid-dotiert;Zinc sulfide, copper chloride-doped;Zinc sulfide, copper, chloride;zinc sulfide, copper chloride activated;Einecs 271-904-2
Zinc sulfide (ZnS), copper chloride-doped is a compound that has gained significant attention in the field of scientific research in recent years. This compound has shown unique physical and chemical properties, making it an attractive material for a wide range of applications in various fields of research and industry. In this paper, we will explore the definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of Zinc sulfide (ZnS), copper chloride-doped.
Zinc sulfide (ZnS), copper chloride-doped is a compound composed of zinc, sulfur, and copper. The addition of copper chloride in the synthesis of ZnS provides it an inherent property of being a luminescent material. This property makes it useful for a variety of applications, such as photovoltaics, lighting, sensors, and bioimaging. The doping of a copper chloride atom in the ZnS matrix is achieved by a co-precipitation method where the copper ions are mixed with the ZnS precursor solution.
Zinc sulfide (ZnS), copper chloride-doped is a crystalline compound that has a hexagonal structure. Its lattice structure determines specific physical and chemical properties, such as bandgap energy, crystal size, and luminescence. The ZnS crystal structure is known to have excellent thermal stability, chemical and mechanical durability, and high optical transmittance in the visible to the near-infrared region.
The synthesis of ZnS, copper chloride-doped is a relatively simple and straightforward process that involves adding copper chloride to a ZnS precursor solution. This method provides a simple and effective way of producing high-quality ZnS particles with excellent luminescence properties. The synthesized particles are characterized by various techniques such as X-ray Powder Diffraction (XRD), Energy Dispersive X-ray Spectroscopy (EDS), Transmission Electron Microscopy (TEM), Scanning Electron Microscopy (SEM), and Fourier-transform infrared spectroscopy (FTIR).
Several analytical methods are used to analyze the properties of ZnS, copper chloride-doped, including UV-Vis spectroscopy, fluorescence spectroscopy, and phosphorescence spectroscopy. These methods play a crucial role in determining the luminescent properties of the compound.
Zinc sulfide (ZnS), copper chloride-doped has shown excellent biocompatibility and biodegradability properties, making it suitable for several biological applications such as bioimaging and biosensors.
Zinc sulfide (ZnS), copper chloride-doped has also shown to be less toxic and safer to use in scientific experiments compared to other commonly used materials like cadmium sulfate (CdS). Various in-vitro and in-vivo cytotoxicity studies have been conducted to show that ZnS, copper chloride-doped does not cause any significant toxicity.
Zinc sulfide (ZnS), copper chloride-doped has a wide range of applications in scientific experiments, such as luminescent probes in bioimaging, sensing platforms, and photovoltaic devices.
The research on Zinc sulfide (ZnS), copper chloride-doped has been growing in recent years due to its unique properties and potential applications. Several studies have been conducted to understand its luminescent properties, synthesis methods, and applications in various fields.
Zinc sulfide (ZnS), copper chloride-doped has the potential to revolutionize several fields of research and industry, including optoelectronics, biosensors, and the development of efficient and sustainable energy sources.
While ZnS, copper chloride-doped has shown great potential, there are still limitations that need to be addressed in the future. One of the key limitations is its low luminescence efficiency, which needs to be improved further. Future research could focus on improving the luminescence efficiency of ZnS, copper chloride-doped, and exploring its potential application in other areas.
1. Developing new synthesis methods to enhance the luminescence efficiency of ZnS, copper chloride-doped.
2. Studying the potential application of ZnS, copper chloride-doped in medical imaging.
3. Exploring its potential application as a photocatalyst for solar energy conversion.
4. Developing more efficient sensing platforms based on ZnS, copper chloride-doped.
5. Combining ZnS, copper chloride-doped with other materials to create new hybrid materials with enhanced properties.
6. Studying the toxicity and biological effects of ZnS, copper chloride-doped in detail.
7. Developing efficient and sustainable energy sources based on ZnS, copper chloride-doped.
8. Investigating the effect of doping concentration and size on ZnS, copper chloride-doped properties.
9. Studying the effect of environmental factors on ZnS, copper chloride-doped properties, such as temperature and humidity.
10. Investigating the stability of ZnS, copper chloride-doped under different conditions for long-term applications.

Dates

Last modified: 08-15-2023

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